2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO3/c1-18-13-6-11(7-14(8-13)19-2)10-3-4-15(17)12(5-10)9-16/h3-8,17H,1-2H3
• InChI Key: ABWYNGRNXDWHOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=C(C=C2)O)C#N)OC
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID40684863
• Molecular Weight: 255.27 g/mol
• CAS RN: 1261891-64-8

Description

2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% (2C4DMPP) is a phenolic compound with a broad range of applications in both scientific research and industry. It is a derivative of phenol, and its structure is composed of a phenol ring with two methyl groups and a cyano group attached to it. 2C4DMPP is a colorless solid at room temperature and has a melting point of approximately 110°C. It is soluble in organic solvents such as ethanol and acetone, and is insoluble in water.

Mechanism of Action

The mechanism of the Knoevenagel condensation involves the initial formation of a carbocation intermediate, followed by the attack of the amine or ammonia on the carbocation. This is followed by the protonation of the resulting amide, which leads to the formation of the desired product.
Biochemical and Physiological Effects
2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% is not known to have any significant physiological or biochemical effects in humans.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% is a relatively stable compound and can be easily synthesized from commercially available starting materials. It is also soluble in organic solvents, making it easy to work with in the laboratory. However, it is insoluble in water, which can limit its use in some applications.

Future Directions

Some potential future directions for research involving 2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% include:
1. Further studies of the reactivity of phenols and their derivatives towards electrophilic reagents.
2. Studies of the reactivity of cyano groups towards electrophilic and nucleophilic reagents.
3. Studies of the mechanism of the Knoevenagel condensation.
4. Synthesis of novel derivatives of 2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% and studies of their reactivity.
5. Development of new methods for the synthesis of 2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95%.
6. Development of new applications for 2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% in industry and scientific research.

Synthesis Methods

2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% can be synthesized from phenol and dimethylformamide (DMF) in the presence of an acid catalyst. This reaction is known as the Knoevenagel condensation, and involves the condensation of aldehyde or ketone with an amine or ammonia in the presence of an acid catalyst. The reaction is typically carried out at temperatures of 80-100°C in an inert atmosphere. The product is then purified by recrystallization from a solvent such as ethanol or acetone.

Scientific Research Applications

2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% is widely used in scientific research as a model compound for studying the reactivity of phenols and their derivatives. It has been used in studies of the reactivity of phenols towards electrophilic reagents, as well as in studies of the mechanism of the Knoevenagel condensation. In addition, 2-Cyano-4-(3,5-dimethoxyphenyl)phenol, 95% has been used as a model compound for studying the reactivity of cyano groups towards electrophilic reagents, as well as for studying the reactivity of cyano groups towards nucleophilic reagents.